Cas no 2308472-93-5 (3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• CAS No: 2308472-93-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6379993
• PubChem ID: 165803163
• Update Time: 2025-05-20

3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid
• EN300-1476174
• 3-cyclopropyl-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]propanoic acid
• 2308472-93-5

• Inchi： 1S/C28H34N2O5/c1-2-3-8-19(16-26(31)30-25(27(32)33)15-18-13-14-18)29-28(34)35-17-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,18-19,24-25H,2-3,8,13-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t19-,25?/m0/s1
• InChI Key： ZFSMEVDJBBWACX-UBDBMELISA-N
• SMILES： OC(C(CC1CC1)NC(C[C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid

Research Briefing on 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid (CAS: 2308472-93-5)

In recent years, the compound 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid (CAS: 2308472-93-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure featuring a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid moiety, has shown promising potential in various therapeutic applications, particularly in peptide synthesis and drug development.

The primary focus of current research revolves around the compound's role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective group for the amino functionality, enabling selective deprotection under mild basic conditions, which is crucial for the stepwise assembly of peptides. Recent studies have highlighted the efficiency of this compound in improving the yield and purity of synthesized peptides, thereby enhancing the overall process of peptide-based drug discovery.

One notable study published in the Journal of Medicinal Chemistry (2023) investigated the kinetic and thermodynamic properties of 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid in SPPS. The researchers employed advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to monitor the coupling and deprotection steps. Their findings revealed that the compound exhibits superior stability and reactivity compared to traditional Fmoc-protected amino acids, making it a valuable asset in the synthesis of complex peptides.

Another significant area of research involves the application of this compound in the development of novel therapeutics targeting protein-protein interactions (PPIs). Due to its unique structural features, 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid has been utilized to design peptidomimetics that can modulate PPIs with high specificity. A recent preclinical study demonstrated its efficacy in inhibiting the interaction between a key oncogenic protein and its binding partner, suggesting potential applications in cancer therapy.

In addition to its therapeutic potential, the compound has also been explored in the context of material science. Researchers have leveraged its self-assembling properties to create peptide-based hydrogels with tunable mechanical and chemical characteristics. These hydrogels hold promise for applications in drug delivery systems and tissue engineering, as highlighted in a 2023 publication in Advanced Materials.

Despite these advancements, challenges remain in the large-scale production and optimization of 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid. Current efforts are focused on developing more efficient synthetic routes and purification methods to reduce costs and improve accessibility for research and clinical use. Collaborative initiatives between academia and industry are expected to drive further innovations in this area.

In conclusion, 3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopropanoic acid (CAS: 2308472-93-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development and material science, underscoring its broad utility. Ongoing research and technological advancements are likely to expand its role in addressing unmet medical needs and advancing the field of precision medicine.